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Compound of Interest |

6-benzyl-5,6,7,8-
Compound Name: tetrahydropyrido[4,3-d]pyrimidin-
4(3H)-one

Cat. No.: B111120

\ J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structure elucidation and
spectral data for the compound registered under CAS number 109229-22-3. The identified
compound is 6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one. This document
details the available experimental data, including synthesis protocols, *H Nuclear Magnetic
Resonance (NMR), and Mass Spectrometry (MS), complemented by predicted 3C NMR and
Infrared (IR) spectral data based on the analysis of its functional groups and analogous
structures. Furthermore, a potential mechanism of action is explored, focusing on the inhibition
of topoisomerase Il, a known target for the tetrahydropyridopyrimidine scaffold.

Chemical Identity and Structure

The chemical entity corresponding to CAS 109229-22-3 is 6-Benzyl-5,6,7,8-
tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one. Its molecular and structural details are
summarized in the table below.
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Property Value

CAS Number 109229-22-3

6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-
d]pyrimidin-4(3H)-one

Chemical Name

Molecular Formula C14H1sN30

Molecular Weight 241.29 g/mol

Canonical SMILES C1=CC=C(C=C1)CN2CCC3=C(C2)N=CN=C30
InChl Key PVNGDFHKRAIVTC-UHFFFAOYSA-N
Structure ur:alt text

Synthesis Protocol

The synthesis of 6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one can be
achieved through the condensation of ethyl 1-benzyl-4-oxopiperidine-3-carboxylate
hydrochloride with formamidine acetate in the presence of a base.

Experimental Workflow
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Reactants

[Ethyl 1-benzyl-4-oxopiperidine-3-carboxylate HCDf Formamidine acetate A[Sodium methoxide in MethanoD

Reaction Conditions

Heat to 85°C for 16 hours
in a sealed vessel

Work-up
Y

[Cool and reduce in vacuc)

Dissolve in 1N NaOH and pour over ice

'

Neutralize with glacial acetic acid (pH 7)

'

Filter, wash with water and cold ether

Gry under high vacuunD

6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one
(Tan solid, 61.4% yield)
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6-Benzyl-5,6,7,8-tetrahydropyrido
[4,3-d]pyrimidin-4(3H)-one
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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